![molecular formula C15H20INO4 B1505569 (R)-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate CAS No. 210962-91-7](/img/structure/B1505569.png)
(R)-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate
Overview
Description
“®-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate” is a chemical compound with the CAS number 210962-91-7 . It is offered by various chemical suppliers for research and development purposes.
Molecular Structure Analysis
The molecular formula of “®-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate” is C15H20INO4 . Its molecular weight is approximately 405.23 g/mol .Mechanism of Action
(R)-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate is transported into cells via LAT1, where it is hydrolyzed to release the amino acid phenylalanine and the Boc group. Phenylalanine is then incorporated into proteins, while the Boc group is metabolized and excreted from the body. The transport of this compound into cells via LAT1 is a key step in the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. For example, this compound has been used to study the role of LAT1 in cancer cell proliferation and survival. In addition, this compound has been used to study the transport of amino acids across the placenta and the blood-brain barrier. This compound has also been used to study the effects of amino acid transporters on neurotransmitter synthesis and release in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using (R)-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate in lab experiments is its specificity for LAT1. This allows researchers to study the function of this transporter without interference from other transporters. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving (R)-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate. For example, researchers could use this compound to study the role of LAT1 in other physiological and pathological processes, such as inflammation and immune function. In addition, researchers could explore the use of this compound as a diagnostic tool for diseases such as cancer, where LAT1 expression is often upregulated. Finally, researchers could investigate the use of this compound as a potential therapeutic agent for diseases such as cancer, where LAT1 is a promising drug target.
Conclusion:
In conclusion, this compound is a valuable tool for studying the function of amino acid transporters, particularly LAT1. Its unique properties make it a useful compound for a wide range of scientific research applications. With further research, this compound could have important implications for the diagnosis and treatment of various diseases.
Scientific Research Applications
(R)-Methyl 2-Boc-amino-3-(4-iodophenyl)propionate has been widely used in scientific research as a tool for studying the function of amino acid transporters. Specifically, this compound is a substrate for the large neutral amino acid transporter 1 (LAT1), which is expressed in various tissues including the brain, placenta, and cancer cells. By using this compound as a substrate, researchers can study the function of LAT1 and its role in various physiological and pathological processes.
properties
IUPAC Name |
methyl (2R)-3-(4-iodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20INO4/c1-15(2,3)21-14(19)17-12(13(18)20-4)9-10-5-7-11(16)8-6-10/h5-8,12H,9H2,1-4H3,(H,17,19)/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNCUXLSIVYDGBW-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)I)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CC=C(C=C1)I)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20INO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40707400 | |
Record name | Methyl N-(tert-butoxycarbonyl)-4-iodo-D-phenylalaninate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40707400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
210962-91-7 | |
Record name | N-[(1,1-Dimethylethoxy)carbonyl]-4-iodo-D-phenylalanine methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=210962-91-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl N-(tert-butoxycarbonyl)-4-iodo-D-phenylalaninate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40707400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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